Cas no 15113-01-6 (Quinoline,2-ethoxy-4,8-dimethyl-)

• Product Name: Quinoline,2-ethoxy-4,8-dimethyl-
• CAS No: 15113-01-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 168290
• PubChem ID: 268263
• Update Time: 2025-04-19

Quinoline,2-ethoxy-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-ethoxy-4,8-dimethyl-
• 2-ethoxy-4,8-dimethylquinoline
• 4,8-Dimethyl-2-ethoxyquinoline
• AC1L6JWA
• AC1Q57ST
• AG-J-39062
• AR-1E1284
• CTK4C6901
• NSC108417
• SureCN8273081
• NSC-108417
• DTXSID10296230
• 15113-01-6
• SCHEMBL8273081

• Inchi： 1S/C13H15NO/c1-4-15-12-8-10(3)11-7-5-6-9(2)13(11)14-12/h5-8H,4H2,1-3H3
• InChI Key： MYOOFSYPOPYDJY-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives